3-Ethyl-4-methylisoxazol-5-amine

• IUPAC Name: 3-ethyl-4-methyl-1,2-oxazol-5-amine
• InChI: InChI=1S/C6H10N2O/c1-3-5-4(2)6(7)9-8-5/h3,7H2,1-2H3
• InChI Key: RMAWJIRDEFGIPX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C)N
• Molecular Formula: C6H10N2O
• DSSTOX Substance ID: DTXSID70406111
• Molecular Weight: 126.16 g/mol
• CAS RN: 153458-34-5

Description

3-Ethyl-4-methylisoxazol-5-amine, commonly referred to as 3-EMI, is an organic compound used in a variety of scientific experiments. It is a common reagent in organic synthesis and is used in a variety of laboratory experiments. This compound is a valuable tool for studying biochemical and physiological processes, and has a wide range of applications in scientific research. In

Scientific Research Applications

Organic Chemistry and Catalysis

C-H Bond Activation

A study demonstrated the use of bidentate auxiliaries derived from the isoxazole-3-carboxamide for Pd-catalyzed C(sp(3))-H bond activation. This process facilitates the selective arylation and alkylation of α-aminobutanoic acid derivatives, leading to the synthesis of non-natural amino acids, showcasing the compound's role in enhancing bond activation and formation in organic synthesis (Pasunooti et al., 2015).

Green Chemistry in Azo Dyes Synthesis

Another application is in the aqueous phase synthesis of azo dyes. 3-Methyl-4H-isoxazol-5-one, a related compound, was synthesized from ethyl acetoacetate and hydroxylamine hydrochloride in an aqueous medium. This method exemplifies the compound's relevance in eco-friendly chemistry approaches for synthesizing materials with potential antimicrobial properties (Banpurkar et al., 2018).

Heterocyclization Involving Pyruvic Acids

The chemical behavior of 3-amino-5-methylisoxazole in reactions with pyruvic acid derivatives has been explored, leading to selective synthesis procedures for furanones and pyrrolones. This research highlights its utility in developing synthetic methods for heterocyclic compounds (Morozova et al., 2019).

Safety and Hazards

The compound is classified under Acute Tox. 4 Oral hazard classification. It has a GHS07 pictogram and a warning signal word. The compound is not applicable for flash point.

Future Directions

Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs. In view of their enormous significance, it is always imperative to unleash new eco-friendly synthetic strategies. This includes the development of alternate metal-free synthetic routes.